Cas no 50264-78-3 (1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]-)
50264-78-3 structure
Product Name:1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]-
CAS No:50264-78-3
MF:C17H16N2O2
MW:280.321144104004
CID:369982
1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]-
- 1-[(2,4-dimethylphenyl)methyl]indazole-3-carboxylic acid
- 1-(2,4-Dimethylbenzyl)-1H-indazol-3-carbonsaeure
- 1-(2,4-Dimethylbenzyl)-1H-indazole-3-carboxylic acid
- 1H-Indazole-3-carboxylic acid,1-(2,4-dimethylbenzyl)
- Xinidamine
- Xinidamino
- Xinidamino [INN-Spanish]
- Xinidaminum [INN-Latin]
-
Computed Properties
- Exact Mass: 280.12100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
Experimental Properties
- PSA: 55.12000
- LogP: 3.39960
1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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